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Compound of Interest

Compound Name: 9-Oxononanoic acid

Cat. No.: B1198783

An In-depth Technical Guide to 9-Oxononanoic Acid

Introduction

9-Oxononanoic acid, also known as azelaaldehydic acid, is a medium-chain oxo-fatty acid.[1]
[2][3] It is characterized by a nine-carbon chain terminating in a carboxylic acid group at one
end and an aldehyde group at the C9 position. This bifunctional nature makes it a significant
molecule in both industrial and biological contexts. Industrially, it serves as a precursor for
biopolymers.[4][5] In biological systems, it is recognized as a secondary product of lipid
peroxidation, originating from the oxidation of polyunsaturated fatty acids like linoleic acid.[6][7]
[8] Its physiological roles include the induction of phospholipase A2 (PLA2) activity and
subsequent production of thromboxane A2, implicating it in processes such as platelet
aggregation.[6][9][10]

Chemical Structure and Formula

9-Oxononanoic acid is structurally the 9-oxo derivative of nonanoic acid.[1][3] It is classified
as an aldehydic acid and an omega-oxo fatty acid.[1]

e Molecular Formula: CoH1603[1][11][12]
e |[UPAC Name: 9-oxononanoic acid[1]

o Synonyms: Azelaaldehydic Acid, Azelaic Semialdehyde, 8-formyloctanoic acid, Nonanal-9-
oic Acid, w-Oxononanoic acid[1][2][12]
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« SMILES: O=CCCCCCCCC(=0)0[12]
e InChl: INChl=1S/C9H1603/c10-8-6-4-2-1-3-5-7-9(11)12/h8H,1-7H2,(H,11,12)[1][11][12]
« InChiKey: WLGDDELKYAWBBL-UHFFFAOYSA-N[1][11][12]

Physicochemical Properties

The key physicochemical properties of 9-oxononanoic acid are summarized in the table
below. This data is essential for researchers in designing experiments and for professionals in
drug development for formulation and delivery considerations.

Property Value Unit Source
Molecular Weight 172.22 g/mol [1][11]
Monoisotopic Mass 172.10994 Da [2]
pKa (Predicted) 4.77 +0.10 [3]
logP (Octanol/Water

N o 2.001 [13]
Partition Coefficient)
Water Solubility

) -1.97 mol/I [13]

(log10WS, Predicted)
Density (Predicted) 1.018 + 0.06 g/cm3 [3]
Boiling Point (Thail,

_ 600.03 K [13]
Predicted)
Melting Point (Tfus,

_ 343.94 K [13]
Predicted)
CAS Number 2553-17-5 [1][11]

Biological Role and Signaling Pathway

9-Oxononanoic acid is a significant biomarker and bioactive molecule resulting from the
oxidative degradation of lipids. It is a major product derived from the peroxidation of linoleic
acid, a common polyunsaturated fatty acid in cellular membranes.[9][10]
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The primary signaling role identified for 9-oxononanoic acid is the stimulation of
phospholipase Az (PLA2) activity.[9][10] PLA:z is a critical enzyme that catalyzes the hydrolysis
of phospholipids at the sn-2 position, releasing fatty acids, most notably arachidonic acid. The
release of arachidonic acid initiates the arachidonate cascade, a major pathway for the
production of eicosanoids, which are potent signaling molecules involved in inflammation and

hemostasis.

The activation of PLA2z by 9-oxononanoic acid leads to an increased production of
thromboxane Az (TxAz), a potent vasoconstrictor and promoter of platelet aggregation.[6][9]
The production of TxA:z is a key step in thrombus formation.[9][10] This pathway suggests that
9-oxononanoic acid, as a product of oxidative stress, can contribute to pathological conditions
such as atherosclerosis and thrombosis.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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